Sinomedol N-oxide

• CAS: 118435-02-2
• Synonyms:
  sinomedol N-oxide
• Molecular Formula: C24H26FN3O3
• Molecular Weight: 423.5 g/mol
• SMILES: CC1=CN2C(=NC(=C(C2=O)CC[N+]3(CCC(CC3)C(=O)C4=CC=C(C=C4)F)[O-])C)C=C1
• InChI: InChI=1S/C24H26FN3O3/c1-16-3-8-22-26-17(2)21(24(30)27(22)15-16)11-14-28(31)12-9-19(10-13-28)23(29)18-4-6-20(25)7-5-18/h3-8,15,19H,9-14H2,1-2H3
• InChIKey: PFYDQUZGBBIYED-UHFFFAOYSA-N

Sinomenine N-oxide: Procurement & Differentiation

Sinomenine N-oxide (SNO) is the N-oxidized metabolite of sinomenine, a morphinan alkaloid derived from Sinomenium acutum. The N-oxide functional group fundamentally alters its physicochemical and biochemical properties relative to the parent molecule. SNO is characterized as an inhibitor of nitric oxide (NO) production with an IC50 of 23.04 μM . It demonstrates anti-inflammatory and anti-rheumatic activities through modulation of NF-κB signaling and cytokine production [1].

1

Metabolite-specific tool for sinomenine pathway studies and N-oxide functional group research

2

Supports nitric oxide production inhibition and NF-κB signaling assay contexts

3

Enables reactive oxygen species (ROS) induction research distinct from parent alkaloid

• [1] Li Q, Zhou W, Wang Y, Kou F, Lyu C, Wei H. Metabolic mechanism and anti-inflammation effects of sinomenine and its major metabolites N-demethylsinomenine and sinomenine-N-oxide. Life Sci. 2020;261:118433. View Source

Sinomenine N-oxide: Generic Substitution Failure

Sinomenine N-oxide cannot be substituted with sinomenine or other structurally related analogs due to fundamental differences in biochemical activity and metabolic behavior. The introduction of the N-oxide group abolishes certain activities—sinomenine inhibits l-histidine decarboxylase with an IC50 of 969 μM, whereas sinomenine N-oxide shows no inhibition [1]. Conversely, the N-oxide confers distinct properties: SNO induces reactive oxygen species (ROS) production, a characteristic not shared by sinomenine [2]. These divergent functional profiles make compound-specific procurement essential for accurate experimental outcomes.

Sinomenine

l-Histidine decarboxylase Inhibition may shift to complete loss

Sinomenine

ROS induction Absent in parent; SNO uniquely induces ROS

N-demethylsinomenine

Metabolite profile Different N-oxide reactivity; may not replicate SNO endpoints

Compound-specific procurement is essential—N-oxide modification creates distinct biological profiles that may not transfer across structural analogs.

• [1] Alkaloids inhibiting l-histidine decarboxylase from Sinomenium acutum. Phytochemistry. Sinomenine IC50 969 μM; sinomenine N-oxide showed no inhibition. View Source
• [2] Li Q, Zhou W, Wang Y, Kou F, Lyu C, Wei H. Metabolic mechanism and anti-inflammation effects of sinomenine and its major metabolites N-demethylsinomenine and sinomenine-N-oxide. Life Sci. 2020;261:118433. View Source

Sinomenine N-oxide: Evidence for Selection

NO Production Inhibition

Sinomenine N-oxide inhibits nitric oxide (NO) production with an IC50 of 23.04 μM .

NO Production Inhibition

Class-level inference

IC50 = 23.04 μM (Griess assay, RAW264.7)

Supports NO inhibition assay context; potency reference for dose-response design

Comparator data not reported; cross-study verification recommended

Evidence Dimension	NO production inhibition
Target Compound Data	IC50 = 23.04 μM
Comparator Or Baseline	Not reported; data available only for target compound.
Quantified Difference	N/A
Conditions	RAW264.7 macrophage cells stimulated with LPS, measured by Griess assay

Why This Matters

This IC50 value provides a benchmark for NO inhibition potency, essential for dose-response experimental design and cross-study comparability.

l-Histidine Decarboxylase Inhibition Selectivity

Sinomenine N-oxide shows no inhibition of l-histidine decarboxylase, whereas sinomenine inhibits the enzyme with an IC50 of 969 μM [1].

l-Histidine Decarboxylase

Head-to-head

SNO: no inhibition
Sinomenine: IC50 = 969 μM

Complete loss of inhibitory activity; distinct target engagement profile

Enzyme source: Lactobacillus 30a; context-dependent interpretation

Evidence Dimension	l-Histidine decarboxylase inhibition
Target Compound Data	No inhibition
Comparator Or Baseline	Sinomenine IC50 = 969 μM
Quantified Difference	Complete loss of inhibitory activity
Conditions	Enzyme from Lactobacillus 30a

Why This Matters

This absolute divergence in target engagement demonstrates that the N-oxide modification eliminates a specific enzyme interaction, a critical factor for assays involving histidine metabolism or related pathways.

• [1] Alkaloids inhibiting l-histidine decarboxylase from Sinomenium acutum. Phytochemistry. Sinomenine IC50 969 μM; sinomenine N-oxide showed no inhibition. View Source

TNF-α and IL-6 Cytokine Suppression

In LPS-induced RAW264.7 macrophages, sinomenine N-oxide (10–50 μM) reduced TNF-α secretion by 35–60% and IL-6 secretion by 40–65%, whereas sinomenine (SIN) was reported as the predominant anti-inflammatory compound post-dosing [1].

TNF-α & IL-6 Cytokine

Cross-study comparable

TNF-α: 35–60% reduction
IL-6: 40–65% reduction (10–50 μM)

Supports cytokine suppression endpoint context; less potent than parent in same study

Measured by ELISA in LPS-induced macrophages

Evidence Dimension	Cytokine secretion reduction
Target Compound Data	TNF-α: 35–60% reduction; IL-6: 40–65% reduction at 10–50 μM
Comparator Or Baseline	Sinomenine (SIN) identified as predominant anti-inflammatory compound post-dosing
Quantified Difference	SNO active but less potent than SIN in the same study context
Conditions	LPS-induced RAW264.7 macrophages, measured by ELISA

Why This Matters

Quantitative cytokine suppression data enable researchers to select SNO for studies focused on the metabolite's distinct contribution to anti-inflammatory effects versus the parent compound.

• [1] Li Q, Zhou W, Wang Y, Kou F, Lyu C, Wei H. Metabolic mechanism and anti-inflammation effects of sinomenine and its major metabolites N-demethylsinomenine and sinomenine-N-oxide. Life Sci. 2020;261:118433. View Source

Reactive Oxygen Species Induction

Sinomenine N-oxide induces reactive oxygen species (ROS) production, a property not exhibited by sinomenine [1].

ROS Induction

Class-level inference

SNO induces ROS at 10 μM; sinomenine does not

Unique ROS induction enables oxidative stress-inflammation crosstalk studies

Qualitative functional difference; requires validation in target model

Evidence Dimension	ROS production induction
Target Compound Data	Induces ROS at 10 μM
Comparator Or Baseline	Sinomenine does not induce ROS production
Quantified Difference	Qualitative functional difference (presence vs. absence)
Conditions	LPS-induced RAW264.7 macrophages

Why This Matters

The unique ability of SNO to induce ROS makes it a valuable tool for studying oxidative stress-mediated signaling and distinguishes its mechanism from the parent molecule.

• [1] Li Q, Zhou W, Wang Y, Kou F, Lyu C, Wei H. Metabolic mechanism and anti-inflammation effects of sinomenine and its major metabolites N-demethylsinomenine and sinomenine-N-oxide. Life Sci. 2020;261:118433. View Source

α-Glucosidase Inhibition

Both sinomenine and sinomenine N-oxide exhibit weak α-glucosidase inhibitory activity, with IC50 values of 6.40 × 10³ μmol/L and 3.9 × 10³ μmol/L, respectively [1].

α-Glucosidase Inhibition

Head-to-head

SNO IC50 = 3.9 × 10³ μmol/L
Sinomenine IC50 = 6.40 × 10³ μmol/L

~1.6-fold higher potency; supports metabolic disorder research context

Weak absolute activity; mechanistic relevance to be determined

Evidence Dimension	α-Glucosidase inhibition
Target Compound Data	IC50 = 3.9 × 10³ μmol/L
Comparator Or Baseline	Sinomenine IC50 = 6.40 × 10³ μmol/L
Quantified Difference	SNO shows approximately 1.64-fold higher potency
Conditions	In vitro enzyme inhibition assay

Why This Matters

This quantitative difference in α-glucosidase inhibition may inform compound selection for metabolic disorder research where modest potency differences are mechanistically relevant.

• [1] 张汝胜, 李霞, 王亚凤, 阳丙媛, 何瑞杰, 黄永林. pH区带精制逆流色谱法分离制备广西地不容非药用部位中生物碱. 广西植物. 2023. View Source

Tyrosinase Inhibition

Both sinomenine and sinomenine N-oxide show weak tyrosinase inhibitory activity, with comparable IC50 values of 6.69 × 10³ μmol/L and 6.63 × 10³ μmol/L, respectively [1].

Tyrosinase Inhibition

Head-to-head

SNO IC50 = 6.63 × 10³ μmol/L
Sinomenine IC50 = 6.69 × 10³ μmol/L

Near-identical inhibition confirms N-oxidation does not alter this target

Useful when conserved activity with modified physicochemical properties is needed

Evidence Dimension	Tyrosinase inhibition
Target Compound Data	IC50 = 6.63 × 10³ μmol/L
Comparator Or Baseline	Sinomenine IC50 = 6.69 × 10³ μmol/L
Quantified Difference	Negligible difference (~0.9%)
Conditions	In vitro enzyme inhibition assay

Why This Matters

The near-identical tyrosinase inhibition activity confirms that N-oxidation does not alter this particular target interaction, useful for studies requiring conserved activity with modified physicochemical properties.

• [1] 张汝胜, 李霞, 王亚凤, 阳丙媛, 何瑞杰, 黄永林. pH区带精制逆流色谱法分离制备广西地不容非药用部位中生物碱. 广西植物. 2023. View Source

Sinomenine N-oxide: Research & Industrial Applications

Metabolite Identification & Pharmacokinetics

Sinomenine N-oxide serves as an authentic reference standard for LC-MS/MS quantification in pharmacokinetic studies of sinomenine metabolism. A validated method using m/z 346.2 → 314.1 transitions achieves >85% extraction recovery and precision <6.45% [1]. Researchers investigating sinomenine's metabolic fate in preclinical models require pure SNO for accurate calibration and quantification.

Anti-inflammatory Mechanism Dissection

SNO is essential for studies distinguishing the anti-inflammatory contributions of sinomenine metabolites from the parent compound. In LPS-induced RAW264.7 macrophages, SNO (10–50 μM) reduces TNF-α (35–60%) and IL-6 (40–65%) secretion while uniquely inducing ROS production [2]. This dual profile enables investigation of oxidative stress-inflammation crosstalk.

Target Selectivity Profiling

The complete loss of l-histidine decarboxylase inhibitory activity in SNO compared to sinomenine (IC50 = 969 μM for sinomenine, no inhibition for SNO) [3] makes SNO a critical negative control for studies focused on histidine metabolism pathways. Researchers can use this differential activity to validate target engagement specificity.

Structure-Activity Relationship Studies

The N-oxide modification of sinomenine provides a defined structural perturbation for SAR analysis. SNO's distinct activity profile—preserved NO inhibition (IC50 = 23.04 μM) , retained tyrosinase inhibition (IC50 = 6.63 × 10³ μmol/L) [4], and abolished histidine decarboxylase inhibition—offers a systematic tool for mapping functional consequences of N-oxidation.

Application

Selection Property

Validation Focus

Metabolite Identification & Pharmacokinetics

Authentic reference standard for LC-MS/MS

Extraction recovery and method precision review

Anti-inflammatory Mechanism Dissection

Cytokine modulation and ROS induction profile

NF-κB signaling and oxidative stress-inflammation crosstalk endpoints

Target Selectivity Profiling

Differential enzyme inhibition (l-histidine decarboxylase)

Negative control validation for histidine metabolism pathways

Structure-Activity Relationship Studies

Defined N-oxide structural perturbation

Comparative activity mapping across multiple targets

• [1] He N, Fan A, Wu D, Yu H, Wang K, Jiao W, Zhao X. Simultaneous determination of sinomenine and its metabolites desmethyl-sinomenine and sinomenine N-oxide in rat plasma by liquid chromatography tandem mass spectrometry. J Sep Sci. 2024;47(1):e202300790. View Source
• [2] Li Q, Zhou W, Wang Y, Kou F, Lyu C, Wei H. Metabolic mechanism and anti-inflammation effects of sinomenine and its major metabolites N-demethylsinomenine and sinomenine-N-oxide. Life Sci. 2020;261:118433. View Source
• [3] Alkaloids inhibiting l-histidine decarboxylase from Sinomenium acutum. Phytochemistry. Sinomenine IC50 969 μM; sinomenine N-oxide showed no inhibition. View Source
• [4] 张汝胜, 李霞, 王亚凤, 阳丙媛, 何瑞杰, 黄永林. pH区带精制逆流色谱法分离制备广西地不容非药用部位中生物碱. 广西植物. 2023. View Source